Cas no 2365419-31-2 (INNYA-2353007)

• Product Name: INNYA-2353007
• CAS No: 2365419-31-2
• MF: C₂₀H₂₂N₂O₄
• MW: 354.40
• CID: 5527223
• Update Time: 2025-07-13

INNYA-2353007 Chemical and Physical Properties

Names and Identifiers

• INNYA-2353007

• Inchi： 1S/C20H22N2O4/c1-25-18-9-7-15(8-10-18)12-22-13-17(11-19(22)23)21-20(24)26-14-16-5-3-2-4-6-16/h2-10,17H,11-14H2,1H3,(H,21,24)
• InChI Key： VJTDBXRWYROVDT-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)OC)N1C(CC(C1)NC(=O)OCC1C=CC=CC=1)=O

Additional information on INNYA-2353007

INNYA-2353007: A Novel Compound with Promising Applications in Biomedical Research

INNYA-2353007 (CAS No. 2365419-31-2) is a recently synthesized compound that has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its molecular formula and specific functional groups, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

The chemical structure of INNYA-2353007 is notable for its high stability and solubility, which are crucial factors for its effectiveness in biological systems. The compound is a derivative of a well-known scaffold, modified to enhance its pharmacological properties. Recent studies have demonstrated that INNYA-2353007 exhibits potent antioxidant and anti-inflammatory effects, making it a valuable candidate for the treatment of oxidative stress-related conditions.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's, INNYA-2353007 has shown significant neuroprotective properties. Preclinical trials have indicated that the compound can effectively reduce the accumulation of beta-amyloid plaques and tau protein tangles, which are hallmark features of Alzheimer's disease. Additionally, INNYA-2353007 has been found to modulate microglial activation, thereby reducing neuroinflammation and promoting neuronal survival.

Beyond its neuroprotective effects, INNYA-2353007 has also demonstrated promising anticancer properties. In vitro studies have shown that the compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the induction of apoptosis and the inhibition of angiogenesis, key processes in cancer progression. These findings suggest that INNYA-2353007 could be a potential lead compound for the development of novel anticancer drugs.

The safety profile of INNYA-2353007 is another critical aspect that has been extensively studied. Toxicology assessments have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. This favorable safety profile further supports its potential for clinical translation.

In addition to its therapeutic applications, INNYA-2353007 has also been explored as a research tool to investigate fundamental biological processes. Its ability to selectively target specific pathways makes it a valuable reagent for studying cellular signaling and disease mechanisms. Researchers have utilized INNYA-2353007 to gain insights into the molecular basis of oxidative stress and inflammation, contributing to a deeper understanding of these processes.

The development of INNYA-2353007 represents a significant advancement in the field of medicinal chemistry. The compound's unique properties and multifaceted biological activities position it as a promising candidate for further clinical investigation. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and broaden its applications.

In conclusion, INNYA-2353007 (CAS No. 2365419-31-2) is a novel compound with a wide range of potential applications in biomedical research and therapy. Its robust preclinical data and favorable safety profile make it an exciting prospect for future clinical trials and drug development efforts. As research continues to uncover new insights into its mechanisms of action, the potential impact of INNYA-2353007 on human health is likely to grow even further.